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Compound of Interest |

4,6-Dichloro-3-hydroxyfuro[3,4-

Compound Name:
cJpyridin-1(3H)-one

Cat. No.: B13662665

Get Quote
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A comprehensive search for the chemical entity designated by CAS Registry Number 2837903-
61-2 has yielded no definitive identification in publicly accessible chemical databases and
scientific literature. This technical guide addresses the current informational void surrounding
this compound and provides a framework for approaching research and development for
similarly novel or undisclosed molecules.

Introduction: The Challenge of the Unknown

In the landscape of chemical research and drug development, the assignment of a Chemical
Abstracts Service (CAS) Registry Number is a pivotal moment, signifying a unique and
identifiable substance. However, the existence of a CAS number does not always correlate with
the public availability of its corresponding chemical structure, properties, or biological activity.
Such is the case with CAS 2837903-61-2.

This guide is intended for researchers, scientists, and drug development professionals who
may encounter such "phantom" molecules in their work. It aims to provide a structured
approach to navigating the challenges of characterizing a novel chemical entity when initial
database searches prove fruitless.
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The Unidentified Compound: What We Know

As of the latest search, no peer-reviewed articles, patents, or supplier catalogs have been
found that are associated with CAS 2837903-61-2. This suggests several possibilities:

e A Novel, Undisclosed Compound: The CAS number may have been assigned to a newly
synthesized molecule that has not yet been publicly disclosed by the discovering entity,
which could be a pharmaceutical company, academic institution, or contract research
organization.

» Proprietary Information: The compound may be part of a confidential research and
development program, with its details intentionally withheld from the public domain.

o Data Lag: There can be a delay between the assignment of a CAS number and its
appearance in public databases and scientific search engines.

» Typographical Error: It is also conceivable that the provided CAS number contains a
typographical error.

Without the fundamental chemical identity, including its molecular structure, it is impossible to
provide specific details regarding its properties, mechanism of action, or potential applications.

A General Framework for Characterizing a Novel
Chemical Entity

When faced with an unidentified compound, a systematic and multi-faceted approach is
required. The following sections outline a logical workflow for researchers to characterize a
novel molecule, assuming a physical sample is available.

Structural Elucidation: The Foundational Step

The primary objective is to determine the chemical structure of the unknown compound. This is
typically achieved through a combination of spectroscopic and spectrometric techniques.

Table 1: Key Techniques for Structural Elucidation
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Technique Information Provided

Provides detailed information about the carbon-
) hydrogen framework of the molecule, including
Nuclear Magnetic Resonance (NMR) o ]
connectivity and stereochemistry. Key
experiments include *H NMR, 13C NMR, COSY,

HSQC, and HMBC.

Spectroscopy

Determines the molecular weight and elemental
composition of the compound. High-resolution
mass spectrometry (HRMS) is crucial for

Mass Spectrometry (MS) o
obtaining an accurate molecular formula.
Fragmentation patterns can provide clues about

the molecule's substructures.

Identifies the presence of specific functional
Infrared (IR) Spectroscopy groups within the molecule (e.g., C=0, O-H, N-
H).

If a suitable single crystal can be grown, this
X-ray Crystallography technigue provides the definitive three-
dimensional structure of the molecule.

Experimental Workflow for Structural Elucidation:

Caption: Workflow for the structural elucidation of an unknown compound.

Physicochemical Properties Assessment

Once the structure is confirmed, a battery of tests should be performed to determine the
fundamental physicochemical properties of the compound.

Table 2: Essential Physicochemical Properties
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Property

Importance in Drug Development

Solubility

Critical for formulation development and
bioavailability. Assessed in various solvents
(e.g., water, DMSO, ethanol).

LogP/LogD

Indicates the lipophilicity of the compound,
which influences its absorption, distribution,

metabolism, and excretion (ADME) properties.

pKa

Determines the ionization state of the compound
at different pH values, affecting its solubility and

permeability across biological membranes.

Melting Point

A key indicator of purity and solid-state

properties.

Stability

Assessed under various conditions (e.g., pH,
temperature, light) to determine the compound's

shelf-life and potential degradation pathways.

In Silico and In Vitro Biological Profiling

With the structure in hand, computational and initial biological screening can commence to

hypothesize and test its mechanism of action and potential therapeutic applications.

Signaling Pathway Exploration (Hypothetical):

If, for instance, the elucidated structure of CAS 2837903-61-2 were found to be a kinase

inhibitor, the following hypothetical signaling pathway could be investigated:
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Caption: Hypothetical signaling pathway for a kinase inhibitor.

Potential Suppliers and Future Outlook

Currently, there are no known commercial suppliers for CAS 2837903-61-2. For researchers
interested in this compound, the only viable path forward is custom synthesis, which would first
require the elucidation of its structure.
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The future of research on CAS 2837903-61-2 is contingent on the disclosure of its chemical
identity. Once this information becomes public, the scientific community can begin to explore its
properties and potential applications, following the established principles of chemical and
biological research outlined in this guide.

References

As there is no publicly available information on CAS 2837903-61-2, a traditional reference list
cannot be compiled. The methodologies and principles described in this guide are based on
standard practices in the fields of analytical chemistry, medicinal chemistry, and drug discovery.
For further reading on these topics, please consult authoritative textbooks and review articles in
these respective fields.

o To cite this document: BenchChem. [In-depth Technical Guide: The Enigmatic Case of CAS
2837903-61-2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13662665/docs#in-depth-technical-guide-the-
enigmatic-case-of-cas-2837903-61-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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